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Compound of Interest

Compound Name:
(5-(3-Fluorophenyl)isoxazol-4-

yl)methanol

CAS No.: 1888763-74-3

Cat. No.: B1531673

Get Quote

Executive Summary
Isoxazole-4-methanol (CAS: 288-14-2 derivative) is a critical scaffold in medicinal chemistry,

often serving as a bioisostere for carboxylic acids or as a linker in fragment-based drug

discovery. Its structural characterization is frequently complicated by the existence of

regioisomers (3- and 5-substituted variants) which exhibit identical molecular weights (

Da) and similar polarity.

This guide delineates the specific Electron Ionization (EI) fragmentation signatures that

distinguish the 4-isomer. Unlike the 3- and 5-isomers, which are prone to rapid ring cleavage

driven by heteroatom proximity, isoxazole-4-methanol displays a distinct stability profile and

unique rearrangement pathways, making MS a definitive tool for its identification.
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Feature
Isoxazole-4-

methanol (Target)
Isoxazole-3-

methanol (Alt 1)
Isoxazole-5-

methanol (Alt 2)

Base Peak

Often

99 (M

) or

70

57 (HOCH

CN)
43 (Acetyl/Acyl)

Primary Loss
-OH / -CHO (Side

chain first)

Ring Cleavage (N-O

bond)

Ring Cleavage (N-O

bond)

Mechanism

Retains ring integrity

longer; behaves like

substituted alkene.

Rapid retro-

cycloaddition yielding

nitrile fragments.

Rapid cleavage

yielding acyl/ketene

fragments.

Mechanistic Fragmentation Analysis
The fragmentation of isoxazoles is governed by the weakness of the N-O bond (approx. 55

kcal/mol). Upon ionization, this bond ruptures, leading to a diradical or zwitterionic intermediate

that isomerizes to an azirine or oxazole before final fragmentation.

The "4-Position" Stability Effect
In isoxazole-4-methanol, the hydroxymethyl group is located at the C4 position, "insulated"

between the C3 and C5 carbons.

3- and 5-positions are directly attached to the heteroatoms (N and O), facilitating immediate

"ortho-like" interaction and rapid ring degradation (e.g., loss of HCN or CO).

4-position substituents do not directly participate in the initial N-O cleavage. Consequently,

the molecular ion (M

) of the 4-isomer is typically more abundant than that of the 5-isomer.

Pathway: The primary fragmentation often involves the side chain before the ring is

destroyed. We observe significant M-17 (-OH) and M-29 (-CHO) peaks, driven by the

stability of the resulting isoxazolyl cation.
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Comparative Pathways (3- vs 4- vs 5-)
3-Methanol: The substituent is

to Nitrogen. The N-O cleavage facilitates a "nitrile elimination" mechanism. The major
fragment is often the nitrile bearing the substituent: HOCH

-CN (

57).

5-Methanol: The substituent is

to Oxygen. N-O cleavage leads to an acyl radical or ketene intermediate. The major
fragment is often related to the acyl group: R-CO

.

4-Methanol: The ring splits across the C3-C4 or C4-C5 bonds after isomerization. Because

the substituent is central, it is often retained in larger fragments or lost as a neutral alkene if

the alkyl chain allows (less relevant for methanol, but crucial for longer chains).

Visualization of Fragmentation Logic

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1531673?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isoxazole-4-methanol (Target) Isoxazole-3-methanol Isoxazole-5-methanol

Molecular Ion (M+)
m/z 99
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Side Chain Loss
[M-OH]+ (m/z 82)

[M-CHO]+ (m/z 70)
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(Side chain first)

Late Ring Cleavage
[C3H3NO]+ isomers

Nitrile Formation
HOCH2-CN

(m/z 57)

 Rapid N-O Break
(Nitrile expulsion)

Acyl/Ketene Formation
[R-CO]+ species

 Rapid N-O Break
(Acyl expulsion)

Click to download full resolution via product page

Figure 1: Comparative fragmentation logic. The 4-isomer favors side-chain modification prior to

ring destruction, whereas 3- and 5-isomers undergo rapid skeletal cleavage.

Detailed Comparison & Diagnostic Data
The following table summarizes the diagnostic ions observed in Electron Ionization (70 eV)

mass spectrometry.
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Parameter
Isoxazole-4-

methanol

Isoxazole-3-

methanol

Isoxazole-5-

methanol

Molecular Ion (

)

Prominent (High

stability)
Moderate Weak (Unstable)

Diagnostic Ion 1
82 (

- OH)

57 (HOCH

CN)
43 (Acetyl/Acyl)

Diagnostic Ion 2
70 (

- CHO)

69 (Ring - CH

O)
55 (Acryloyl)

HCN Loss (

-27)

Observed (

72)

Dominant (if OH lost

first)
Variable

Mechanism Note
Behaves like an allylic

alcohol.[1]

Nitrile elimination

dominates.

Retro-aldol/Acyl

cleavage dominates.

Interpretation of 4-Methanol Spectrum
99 (

): The parent peak is clearly visible.

82 (

): Loss of the hydroxyl radical (

OH). This is favored because the resulting cation is stabilized by the aromatic isoxazole ring
(benzylic-like stabilization).

70 (

): Loss of the formyl radical (

CHO). This suggests a rearrangement where the side chain is lost, leaving the protonated
isoxazole ring.
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43/42: Non-specific lower mass fragments from final ring degradation (CNO species).

Experimental Protocol: GC-MS Analysis
To replicate these results and validate the isomer identity, follow this standardized protocol.

Sample Preparation
Solvent: Methanol or Ethyl Acetate (HPLC Grade).

Concentration: 100

g/mL (100 ppm).

Derivatization (Optional but Recommended): Silylation with BSTFA + 1% TMCS.

Why? The -OH group causes peak tailing. TMS-derivatives (

) provide sharper peaks and distinct M-15 (methyl) losses that further differentiate isomers
based on steric hindrance at the 3, 4, or 5 positions.

Instrument Parameters (Agilent 5977 or equivalent)
Inlet: Splitless mode, 250°C.

Column: DB-5ms or equivalent (30m x 0.25mm x 0.25

m).

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

Oven Program:

Hold 50°C for 1 min.

Ramp 20°C/min to 280°C.

Hold 3 min.

Source: EI Source, 230°C, 70 eV.
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Analytical Workflow

Sample
(1 mg)
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Isomer Resolution EI-MS Detection
(70 eV)
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(Extract Ion Chromatogram)

Compare m/z 82 vs 57
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Figure 2: Step-by-step analytical workflow for distinguishing isoxazole methanols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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